N-Ethyl-2-nitroaniline
Overview
Description
N-Ethyl-2-nitroaniline (NENA) is an organic compound with the chemical formula C7H9N3O2. It is a nitroaniline derivative and is used in various scientific research applications, such as drug synthesis and biochemical studies. NENA is also known as 2-nitro-N-ethylbenzenamine, 2-amino-N-ethylnitrobenzene, and ethyl-2-nitroaniline. It is a colorless to yellowish liquid at room temperature and has a boiling point of 219–221 °C.
Scientific Research Applications
1. Stabilizers in Energetic Materials
Research by Trache et al. (2013) explored the properties of binary mixtures involving N-ethyl-4-nitroaniline in the context of energetic materials' stabilizers. They used differential scanning calorimetry to construct phase diagrams for these mixtures, indicating potential applications in stabilizing energetic materials (Trache et al., 2013).
2. Improving Propellant Stability
Tang et al. (2017) investigated new stabilizers for composite modified double base propellants, including N-ethyl-p-nitroaniline. Their findings suggest enhanced solubility and stability of these stabilizers in propellants, pointing to applications in improving the performance and safety of propellant materials (Tang et al., 2017).
3. Catalytic Reduction Research
Naseem et al. (2017) reviewed the catalytic reduction of 2-nitroaniline, to which N-ethyl-2-nitroaniline is structurally similar. This research is significant for understanding the environmental impact and treatment of nitroaniline contaminants, as well as their reduction into less toxic compounds (Naseem et al., 2017).
4. Spectroscopic Analysis in Cancer Research
Singh et al. (2018) conducted a spectroscopic investigation of N-ethyl-N-nitrosourea, closely related to this compound, focusing on its potential as an anticancer agent. This study provides insights into the structural and electronic properties relevant to the medical application of similar nitroaniline derivatives (Singh et al., 2018).
Safety and Hazards
N-Ethyl-2-nitroaniline is classified as harmful if swallowed, in contact with skin, or if inhaled . It may cause skin and eye irritation, and may cause respiratory irritation . It may also cause damage to organs through prolonged or repeated exposure . Personal protective equipment, including dust masks, eyeshields, and gloves, is recommended when handling this compound .
Mechanism of Action
Target of Action
N-Ethyl-2-nitroaniline primarily targets the respiratory system . It is often used as a stabilizer in nitrate ester-based energetic materials . The compound interacts with these targets to inhibit and slow down decomposition reactions that can occur in these materials .
Mode of Action
The mode of action of this compound involves its interaction with nitrate esters. The compound acts as a stabilizer, slowing down the decomposition reactions of nitrate esters . This is achieved through the compound’s ability to capture released nitroxide, driving the propellant to reach a stable state .
Biochemical Pathways
It is known that the compound plays a crucial role in the stability of nitrate ester-based energetic materials . By inhibiting decomposition reactions, this compound helps maintain the integrity of these materials.
Pharmacokinetics
It is known that the compound has a molecular weight of 16618 and a density of 1.19 g/mL at 25 °C . These properties may influence its bioavailability and pharmacokinetic behavior.
Result of Action
The primary result of this compound’s action is the stabilization of nitrate ester-based energetic materials . By inhibiting decomposition reactions, the compound helps maintain the stability and integrity of these materials. This is crucial in various applications, including propellants and other explosive compositions .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the compound is classified as a combustible liquid , suggesting that its stability and efficacy could be affected by exposure to heat or flame. Additionally, the compound may react exothermically with acids to form salts plus water , indicating that its action could be influenced by the pH of its environment.
Properties
IUPAC Name |
N-ethyl-2-nitroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-2-9-7-5-3-4-6-8(7)10(11)12/h3-6,9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQIKVOWCSGXCCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC=CC=C1[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60143740 | |
Record name | N-Ethyl-2-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60143740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10112-15-9 | |
Record name | N-Ethyl-2-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10112-15-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Ethyl-2-nitroaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010112159 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Ethyl-2-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60143740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-ethyl-2-nitroaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.265 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-Ethyl-2-nitroaniline | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K6XV87Z8LP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of synthesizing N-Ethyl-2-nitroaniline in the context of the research article?
A1: The research article focuses on developing methods to synthesize various derivatives of propellant stabilizers like diphenylamine (DPA) and ethylcentralite (EC). this compound, along with its N-nitroso derivative (N-nitroso-N-ethyl-2-nitroaniline), are identified as potential degradation products of these stabilizers. [] Therefore, synthesizing these compounds in the lab allows researchers to:
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